Cas no 2176124-38-0 (2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine)
2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(thiolan-3-yloxy)-3-(trifluoromethyl)pyridine
- 2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine
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- Inchi: 1S/C10H10F3NOS/c11-10(12,13)8-2-1-4-14-9(8)15-7-3-5-16-6-7/h1-2,4,7H,3,5-6H2
- InChI Key: LOVOHTCXVPPQFF-UHFFFAOYSA-N
- SMILES: S1CCC(C1)OC1C(C(F)(F)F)=CC=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 237
- XLogP3: 2.9
- Topological Polar Surface Area: 47.4
2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6608-1592-2μmol |
2-(thiolan-3-yloxy)-3-(trifluoromethyl)pyridine |
2176124-38-0 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1592-5μmol |
2-(thiolan-3-yloxy)-3-(trifluoromethyl)pyridine |
2176124-38-0 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1592-10μmol |
2-(thiolan-3-yloxy)-3-(trifluoromethyl)pyridine |
2176124-38-0 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1592-20μmol |
2-(thiolan-3-yloxy)-3-(trifluoromethyl)pyridine |
2176124-38-0 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1592-1mg |
2-(thiolan-3-yloxy)-3-(trifluoromethyl)pyridine |
2176124-38-0 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1592-2mg |
2-(thiolan-3-yloxy)-3-(trifluoromethyl)pyridine |
2176124-38-0 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1592-3mg |
2-(thiolan-3-yloxy)-3-(trifluoromethyl)pyridine |
2176124-38-0 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1592-4mg |
2-(thiolan-3-yloxy)-3-(trifluoromethyl)pyridine |
2176124-38-0 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1592-5mg |
2-(thiolan-3-yloxy)-3-(trifluoromethyl)pyridine |
2176124-38-0 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1592-10mg |
2-(thiolan-3-yloxy)-3-(trifluoromethyl)pyridine |
2176124-38-0 | 10mg |
$79.0 | 2023-09-07 |
2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine
2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine: A Comprehensive Overview
2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine (CAS No. 2176124-38-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine.
Chemical Structure and Properties
2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine is a heterocyclic compound with a molecular formula of C11H9F3NOS. The presence of a thiolane ring and a trifluoromethyl group in its structure imparts unique chemical and physical properties. The thiolane ring, a six-membered saturated ring containing sulfur, contributes to the compound's stability and reactivity. The trifluoromethyl group, known for its electron-withdrawing effect, enhances the compound's lipophilicity and metabolic stability. These properties make 2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine an attractive candidate for drug design and development.
Synthesis Methods
The synthesis of 2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine has been reported in several studies. One common approach involves the reaction of 3-hydroxythiolane with 2-chloro-3-trifluoromethylpyridine in the presence of a base such as potassium carbonate. This method typically yields high purity and good yields of the target compound. Another synthetic route involves the nucleophilic substitution of 2-bromo-3-trifluoromethylpyridine with thiolane-3-thiolate, followed by deprotection to obtain the final product. These synthetic methods provide researchers with flexible options to tailor the synthesis process based on specific requirements.
Biological Activities
2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine has been investigated for its potential biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In cancer research, 2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine has demonstrated promising anti-proliferative activity against various cancer cell lines, including breast cancer and lung cancer cells. Additionally, preliminary studies suggest that this compound possesses anti-microbial properties against both Gram-positive and Gram-negative bacteria.
Clinical Applications and Research Advancements
The potential clinical applications of 2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine are currently being explored through preclinical studies and early-stage clinical trials. In preclinical models of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, this compound has shown efficacy in reducing inflammation and improving disease outcomes. In cancer research, ongoing studies are evaluating the safety and efficacy of 2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine as a potential therapeutic agent for various types of cancer.
Mechanism of Action
The mechanism of action of 2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine is not yet fully understood but is believed to involve multiple pathways. Research suggests that this compound may modulate key signaling pathways involved in inflammation and cancer progression. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses. Additionally, studies have indicated that 2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on 2-(Thiolan-3-yloxy)-3-(trifluoromethyl)pyridine highlights its potential as a promising therapeutic agent for various diseases. Future studies should focus on elucidating the detailed mechanisms of action, optimizing its pharmacological properties, and conducting more extensive clinical trials to evaluate its safety and efficacy in human subjects. As research progresses, it is anticipated that this compound will contribute significantly to the development of new treatments for inflammatory diseases and cancer.
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